Cas no 70289-02-0 (hexanoic acid, 2-cyano-3-ethyl-3-methyl-, ethyl ester)

• Product name: hexanoic acid, 2-cyano-3-ethyl-3-methyl-, ethyl ester
• CAS No: 70289-02-0
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 862828
• PubChem ID: 144390

hexanoic acid, 2-cyano-3-ethyl-3-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• hexanoic acid, 2-cyano-3-ethyl-3-methyl-, ethyl ester
• DTXSID20990494
• ethyl 2-cyano-3-ethyl-3-methylhexanoate
• 70289-02-0

• Inchi： InChI=1S/C12H21NO2/c1-5-8-12(4,6-2)10(9-13)11(14)15-7-3/h10H,5-8H2,1-4H3
• InChI Key： BZHIDOCSUJNGLO-UHFFFAOYSA-N
• SMILES： CCCC(C)(CC)C(C#N)C(=O)OCC

Computed Properties

• Exact Mass: 211.15733
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 50.09